Cas no 138528-20-8 (1,2,4-Oxadiazole, 5,5'-(1,2-ethanediyl)bis[3-(2-methylphenyl)-)

• Product Name: 1,2,4-Oxadiazole, 5,5'-(1,2-ethanediyl)bis[3-(2-methylphenyl)-
• CAS No: 138528-20-8
• MF: C₂₀H₁₈N₄O₂
• MW: 346.382524013519
• CID: 1253052
• PubChem ID: 71342244
• Update Time: 2025-04-20

1,2,4-Oxadiazole, 5,5'-(1,2-ethanediyl)bis[3-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenyl)-5-[2-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl]-1,2,4-oxadiazole
• 138528-20-8
• 5,5'-(Ethane-1,2-diyl)bis[3-(2-methylphenyl)-1,2,4-oxadiazole]
• DTXSID30769032
• 1,2,4-Oxadiazole, 5,5'-(1,2-ethanediyl)bis[3-(2-methylphenyl)-

• Inchi： 1S/C20H18N4O2/c1-13-7-3-5-9-15(13)19-21-17(25-23-19)11-12-18-22-20(24-26-18)16-10-6-4-8-14(16)2/h3-10H,11-12H2,1-2H3
• InChI Key： NQXNFEWAZMVXRD-UHFFFAOYSA-N
• SMILES： O1C(CCC2=NC(C3C=CC=CC=3C)=NO2)=NC(C2C=CC=CC=2C)=N1

Computed Properties

• Exact Mass: 346.14314
• Monoisotopic Mass: 346.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.84